Cas no 95215-49-9 (4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-)

• Product Name: 4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-
• CAS No: 95215-49-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 799288
• PubChem ID: 13336718
• Update Time: 2025-04-19

4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-
• 1-acetyl-3-hydroxy-2-methylpyridin-4-one
• 4(1H)-Pyridinone, 1-acetyl-3-hydroxy-2-methyl- (9CI)
• 4(1H)-Pyridinone,1-acetyl-3-hydroxy-2-methyl-(9ci)
• SCHEMBL8102786
• 95215-49-9

• Inchi： 1S/C8H9NO3/c1-5-8(12)7(11)3-4-9(5)6(2)10/h3-4,12H,1-2H3
• InChI Key： UDHHAYBCAFRVOH-UHFFFAOYSA-N
• SMILES： OC1C(C=CN(C(C)=O)C=1C)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines